Cas no 161957-59-1 (1-(3-chloro-2-fluorophenyl)ethan-1-one)

• Product Name: 1-(3-chloro-2-fluorophenyl)ethan-1-one
• CAS No: 161957-59-1
• MF: C₈H₆ClFO
• MW: 172.584044933319
• MDL: MFCD00106165
• CID: 65623
• PubChem ID: 11116531
• Update Time: 2025-04-18

1-(3-chloro-2-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-2-fluorophenyl)ethanone
• 3'-Chloro-2'-fluoroacetophenone
• 3-Chloro-2-fluoroacetophenone
• 3′-Chloro-2′-fluoroacetophenone
• 1-(3-Chloro-2-fluorophenyl)
• 1-Acetyl-3-chloro-2-fluorobenzene
• 1-(3-CHLORO-2-FLUOROPHENYL)ETHAN-1-ONE
• Ethanone, 1-(chlorofluorophenyl)-
• 1-(3-chloro-2-fluoro-phenyl)ethanone
• 2'-Fluoro-3'-chloroacetophenone
• ZHDLNEIXOUIAQO-UHFFFAOYSA-N
• CL8653
• SBB062874
• 8191AA
• TRA0100229
• AS05138
• Ethanone,1-(3-chloro-2-fluorophenyl)-
• A810311
• MFCD00106165
• SY037334
• 3 inverted exclamation mark -Chloro-2 inverted exclamation mark -fluoroacetophenone
• Ethanone, 1-(3-chloro-2-fluorophenyl)-
• 161957-59-1
• AS-46065
• SCHEMBL3612002
• CS-W017577
• AC-26279
• DTXSID80455736
• AKOS005138015
• EN300-189121
• 3/'-CHLORO-2/'-FLUOROACETOPHENONE
• 1-Acetyl-3-chloro-2-fluorobenzene;1-(3-Chloro-2-fluorophenyl)ethan-1-one;
• 1-(3-chloro-2-fluorophenyl)ethan-1-one

• MDL： MFCD00106165
• Inchi： 1S/C8H6ClFO/c1-5(11)6-3-2-4-7(9)8(6)10/h2-4H,1H3
• InChI Key： ZHDLNEIXOUIAQO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C)=O)=C1F

Computed Properties

• Exact Mass: 172.00900
• Monoisotopic Mass: 172.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.3

Experimental Properties

• Density: 1.259
• Boiling Point: 239.301 ℃ at 760 mmHg
• Flash Point: 98.526°C
• Refractive Index: 1.5315
• PSA: 17.07000
• LogP: 2.68170

1-(3-chloro-2-fluorophenyl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone